Cas no 53773-36-7 (2-Amino-1-cyclopentylethan-1-one hydrochloride)

• Product Name: 2-Amino-1-cyclopentylethan-1-one hydrochloride
• CAS No: 53773-36-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 4774000
• Update Time: 2025-08-02

2-Amino-1-cyclopentylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-cyclopentylethan-1-one hydrochloride
• 2-Amino-1-cyclopentylethan-1-one hydrochloride

• Inchi： 1S/C7H13NO.ClH/c8-5-7(9)6-3-1-2-4-6;/h6H,1-5,8H2;1H
• InChI Key： BANYAVAMMDWLRE-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-1-cyclopentylethan-1-one hydrochloride

Comprehensive Guide to 2-Amino-1-cyclopentylethan-1-one hydrochloride (CAS No. 53773-36-7): Properties, Applications, and Market Insights

2-Amino-1-cyclopentylethan-1-one hydrochloride (CAS No. 53773-36-7) is a specialized organic compound with a wide range of applications in pharmaceutical research, chemical synthesis, and material science. This white to off-white crystalline powder is known for its unique molecular structure, combining a cyclopentyl group with an amino ketone hydrochloride moiety. Its versatility makes it a valuable intermediate in the development of bioactive molecules and novel materials.

The compound's cyclopentyl ketone backbone contributes to its stability and reactivity, while the amino hydrochloride functional group enhances its solubility in polar solvents. Researchers often utilize 2-Amino-1-cyclopentylethan-1-one HCl in asymmetric synthesis due to its chiral center, which is crucial for creating enantiomerically pure compounds. Recent studies have explored its potential in developing new central nervous system (CNS) active compounds, aligning with current pharmaceutical trends targeting neurological disorders.

In pharmaceutical applications, 53773-36-7 serves as a key building block for neuroactive drug candidates. Its structural features make it particularly interesting for designing molecules that interact with neurotransmitter systems. The global market for specialty chemical intermediates like this compound has grown significantly, driven by increasing demand for precision medicine and targeted therapies. Pharmaceutical companies are actively investigating derivatives of 2-Amino-1-cyclopentylethan-1-one for potential therapeutic applications.

From a synthetic chemistry perspective, this compound offers several advantages. The cyclopentyl ring provides conformational rigidity, while the amino ketone hydrochloride functionality serves as an excellent handle for further chemical modifications. Many researchers are exploring its use in multi-component reactions, a hot topic in green chemistry that aligns with current sustainability trends in the chemical industry. The compound's reactivity profile makes it suitable for creating diverse molecular architectures with potential applications in drug discovery and material science.

The analytical characterization of 2-Amino-1-cyclopentylethan-1-one hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical chemistry have enabled more precise quality control of such specialized intermediates, addressing growing concerns about chemical reproducibility in pharmaceutical research.

Storage and handling of CAS 53773-36-7 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain its stability. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with any chemical substance. The growing emphasis on laboratory safety culture in research institutions has increased awareness about proper chemical management practices.

Market analysis indicates steady growth in demand for pharmaceutical intermediates like 2-Amino-1-cyclopentylethan-1-one HCl. The compound's applications in medicinal chemistry and drug development continue to expand, particularly in areas addressing neurological conditions and pain management. Pharmaceutical companies and research institutions are the primary consumers, with North America and Europe representing significant markets, followed by growing demand in Asia-Pacific regions.

Recent scientific literature highlights innovative applications of 53773-36-7 derivatives in developing novel therapeutic agents. The compound's structural flexibility allows for the creation of diverse molecular scaffolds, making it valuable for combinatorial chemistry approaches. These developments align with current trends in personalized medicine and drug repurposing, two areas receiving significant attention in biomedical research.

Quality standards for 2-Amino-1-cyclopentylethan-1-one hydrochloride have become more stringent in recent years, reflecting the pharmaceutical industry's emphasis on chemical purity and process consistency. Suppliers now typically provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization, to meet the exacting requirements of research and development laboratories.

The synthesis of 2-Amino-1-cyclopentylethan-1-one HCl involves well-established organic chemistry techniques, though recent innovations have focused on improving process efficiency and yield optimization. These advancements are particularly relevant given the current emphasis on sustainable chemistry practices and green synthesis methodologies in the chemical industry.

Looking forward, the applications of CAS 53773-36-7 are expected to expand further as research into neurologically active compounds continues to advance. The compound's unique structural features position it as a valuable tool for medicinal chemists exploring new therapeutic avenues. With the growing importance of structure-activity relationships in drug design, intermediates like 2-Amino-1-cyclopentylethan-1-one hydrochloride will likely remain in high demand in pharmaceutical research and development.